Cas no 88876-90-8 (1H-Imidazole-1-ethanol,a-[(2-ethyl-1-aziridinyl)methyl]-2-nitro-)

• Product Name: 1H-Imidazole-1-ethanol,a-[(2-ethyl-1-aziridinyl)methyl]-2-nitro-
• CAS No: 88876-90-8
• MF: C₁₀H₁₆N₄O₃
• MW: 240.259041786194
• CID: 731211
• Update Time: 2024-01-31

1H-Imidazole-1-ethanol,a-[(2-ethyl-1-aziridinyl)methyl]-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-ethanol,a-[(2-ethyl-1-aziridinyl)methyl]-2-nitro-
• 1-(2-ethylaziridin-1-yl)-3-(2-nitroimidazol-1-yl)propan-2-ol

• Inchi： 1S/C10H16N4O3/c1-2-8-5-13(8)7-9(15)6-12-4-3-11-10(12)14(16)17/h3-4,8-9,15H,2,5-7H2,1H3
• InChI Key： QIBBGLLJMPXWKA-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)N(CC(CN2CC2CC)O)C=CN=1

Computed Properties

• Exact Mass: 240.122
• Monoisotopic Mass: 240.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9

Experimental Properties

• Density: 1.45
• Boiling Point: 467.8°Cat760mmHg
• Flash Point: 236.7°C
• Refractive Index: 1.66
• PSA: 86.88000
• LogP: 0.70750